Cas no 1360885-81-9 (4,6-Difluoro-1H-indazole-3-carbonitrile)

• Product Name: 4,6-Difluoro-1H-indazole-3-carbonitrile
• CAS No: 1360885-81-9
• MF: C₈H₃F₂N₃
• MW: 179.126327753067
• CID: 5714349
• PubChem ID: 72710344
• Update Time: 2025-10-21

4,6-Difluoro-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1360885-81-9
• 4,6-Difluoro-1H-indazole-3-carbonitrile
• 1H-Indazole-3-carbonitrile, 4,6-difluoro-

• Inchi： 1S/C8H3F2N3/c9-4-1-5(10)8-6(2-4)12-13-7(8)3-11/h1-2H,(H,12,13)
• InChI Key： PFYUAXXDTPJIBC-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC2=C1C(C#N)=NN2)F

Computed Properties

• Exact Mass: 179.02950343g/mol
• Monoisotopic Mass: 179.02950343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 366.0±37.0 °C(Predicted)
• pka: 9.30±0.40(Predicted)

Additional information on 4,6-Difluoro-1H-indazole-3-carbonitrile

4,6-Difluoro-1H-indazole-3-carbonitrile: A Comprehensive Overview

4,6-Difluoro-1H-indazole-3-carbonitrile (CAS No. 1360885-81-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the indazole family, which is a heterocyclic aromatic system with two nitrogen atoms at positions 1 and 3. The presence of fluorine atoms at positions 4 and 6, along with a cyano group at position 3, imparts unique electronic and structural properties to this molecule. Recent studies have highlighted its potential in drug discovery and advanced materials development.

The synthesis of 4,6-difluoro-1H-indazole-3-carbonitrile involves a multi-step process that typically begins with the preparation of indazole derivatives. Researchers have explored various methodologies, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions, to achieve high yields and purity. The fluorination step is particularly critical, as it significantly influences the compound's electronic properties and bioavailability. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of this compound.

One of the most intriguing aspects of 4,6-difluoro-1H-indazole-3-carbonitrile is its pharmacological profile. Preclinical studies have demonstrated its potential as a modulator of several key therapeutic targets, including kinases and ion channels. The cyano group at position 3 contributes to its ability to form hydrogen bonds, which is essential for binding to protein targets. Additionally, the fluorine atoms at positions 4 and 6 enhance the compound's lipophilicity, improving its absorption and distribution properties in vivo.

Recent research has also focused on the application of 4,6-difluoro-1H-indazole-3-carbonitrile in materials science. Its rigid aromatic structure and electron-withdrawing groups make it a promising candidate for use in organic electronics. For instance, studies have shown that this compound can be incorporated into organic field-effect transistors (OFETs) to improve their charge transport properties. The ability to fine-tune the electronic characteristics of this compound through functional group modification further enhances its versatility in materials applications.

In terms of safety and toxicity profiles, 4,6-difluoro-1H-indazole-3-carbonitrile has been subjected to rigorous in vitro and in vivo testing. Early results suggest that it exhibits low cytotoxicity against normal human cells while showing potent activity against various cancer cell lines. These findings underscore its potential as a lead compound for anticancer drug development.

Looking ahead, the development of 4,6-difluoro-1H-indazole-3-carbonitrile into a clinically relevant drug or advanced material will depend on further optimization studies. Researchers are currently exploring strategies to enhance its solubility and stability while maintaining its bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into practical applications.

In conclusion, 4,6-difluoro-1H-indazole-3-carbonitrile represents a compelling example of how structural modifications can unlock novel functionalities in organic compounds. With its unique combination of electronic properties and versatile applications, this compound is poised to make significant contributions to both medicinal chemistry and materials science in the coming years.